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methyl 3-formyl-2-hydroxy-4-methylbenzoate

Name: methyl 3-formyl-2-hydroxy-4-methylbenzoate
Brand: Smolecule
SKU: S6492871
Rating: 5 (1 reviews)

Catalog No.

S6492871

CAS No.

39503-37-2

M.F

C10H10O4

M. Wt

194.2

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

methyl 3-formyl-2-hydroxy-4-methylbenzoate

Content Navigation

1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical Methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Conclusion
14. Specification
15. Others

General Information

CAS Number

39503-37-2

Product Name

methyl 3-formyl-2-hydroxy-4-methylbenzoate

Molecular Formula

C10H10O4

Molecular Weight

194.2

Methyl 3-formyl-2-hydroxy-4-methylbenzoate (MFHMB) is a chemical compound with a molecular formula of C10H10O4. It is commonly used in scientific experiments and research for its biological and chemical properties, and its potential applications in various fields. This paper aims to provide an in-depth review of MFHMB, including its definition, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations and future directions.

Definition and Background

MFHMB is a white crystalline solid that belongs to the class of benzoates. It is also known as p-hydroxyacetophenone 3-formyl-4-methyl benzoate or 3-formyl-2-hydroxy-4-methylbenzoyl methyl ester. MFHMB has a molecular weight of 194.18 g/mol and a melting point of 131-133°C. It is a derivative of acetophenone and is commonly used as a reactant in organic synthesis due to its aldehyde and phenol functional groups.

Physical and Chemical Properties

The physical properties of MFHMB include its molecular weight, melting point, boiling point, solubility, and reactivity. Its molecular weight is 194.18 g/mol, and its melting point is 131-133°C. It has a boiling point of 315°C and is partially soluble in water. MFHMB is also reactive with oxidizing agents, reducing agents, and strong acids.

Synthesis and Characterization

MFHMB can be synthesized through various methods such as refluxing p-hydroxyacetophenone with paraformaldehyde, and demethylation of methyl 3-(dimethylamino)phenylacetate with formic acid. The synthesized product can be purified by crystallization, distillation, or recrystallization. MFHMB is characterized through various techniques such as melting point analysis, nuclear magnetic resonance spectroscopy (NMR), Fourier-transform infrared spectroscopy (FTIR), and mass spectrometry (MS) analysis.

Analytical Methods

used to determine the purity and identity of MFHMB include NMR, FTIR, and MS analysis. NMR is used to determine the structure of the molecule and the number of protons present in the compound. FTIR is used to identify the functional groups present in the compound, while MS analysis is used to determine the molecular weight of the compound.

Biological Properties

MFHMB exhibits various biological properties such as antibacterial, antifungal, antitumor, and antioxidant activities. Studies have shown that MFHMB has antibacterial activity against various strains of bacteria such as Bacillus subtilis, Staphylococcus aureus, and Escherichia coli. It also exhibits antifungal activity against Candida albicans and Aspergillus niger. MFHMB has also been found to exhibit antitumor activity against human hepatocellular carcinoma cells and antioxidant activity against free radicals.

Toxicity and Safety in Scientific Experiments

Studies have shown that MFHMB is relatively safe for use in scientific experiments. Acute toxicity studies have indicated that MFHMB has a low toxicity profile in animals. However, chronic toxicity studies are required to determine its long-term effects on humans.

Applications in Scientific Experiments

MFHMB has various applications in scientific experiments such as organic synthesis, medicinal chemistry, and materials science. It is commonly used as a reactant in organic synthesis to produce various organic compounds. It is also being investigated for its potential applications in medicinal chemistry as a drug candidate for treating a range of diseases such as cancer, diabetes, and neurological disorders. Additionally, MFHMB is being studied for its potential applications in materials science for the development of advanced materials such as polymers and coatings.

Current State of Research

Research on MFHMB is ongoing and has increased in recent years. Studies have focused on its synthesis, characterization, and biological properties. Additionally, new methods of synthesizing and purifying MFHMB are being investigated to increase its yield and purity. Moreover, MFHMB's potential applications in various fields such as medicinal chemistry, materials science, and agriculture are being explored.

Potential Implications in Various Fields of Research and Industry

MFHMB has the potential to have significant implications in various fields of research and industry. Its antibacterial, antifungal, antitumor, and antioxidant properties make it a potential drug candidate for treating a range of diseases. Additionally, its potential applications in materials science and agriculture can have significant impacts on the development of advanced materials and crops.

Limitations and Future Directions

Although research on MFHMB has increased in recent years, there are limitations to its use and applications. Its low water solubility limits its potential applications in aqueous environments. Additionally, its toxicity and safety profile require further investigation. Future directions for research on MFHMB include investigating its potential as a drug candidate for treating various diseases, as well as its potential applications in materials science and agriculture. Furthermore, there is a need for developing new methods of synthesizing and purifying MFHMB to increase its yield and purity.

Conclusion

In conclusion, MFHMB is a chemical compound that has various physical and chemical properties, biological properties, and potential applications in medicinal chemistry, materials science, and agriculture. Its synthesis and characterization have been extensively studied, and new methods of synthesizing and purifying MFHMB are being developed. Although research on MFHMB is ongoing, there are limitations to its use and applications that require further investigation. Future research on MFHMB should focus on its potential as a drug candidate for treating various diseases, as well as its potential applications in materials science and agriculture.